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Compound of Interest

Compound Name: H-D-Leu-OBzl. TosOH

Cat. No.: B613197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Leucine benzyl ester tosylate
salt, a crucial intermediate in synthetic organic chemistry, particularly in the fields of peptide
synthesis and pharmaceutical development. This document outlines its chemical structure,
physicochemical properties, a detailed experimental protocol for its synthesis, and its
applications in research and drug discovery.

Chemical Structure and Properties

D-Leucine benzyl ester tosylate salt is the tosylate salt of the benzyl ester of D-leucine. The
benzyl ester group serves as a protecting group for the carboxylic acid functionality of D-
leucine, while the tosylate salt formation improves its crystallinity and handling properties.

The structure consists of the D-leucine core, where the carboxylic acid is esterified with benzyl
alcohol and the amino group is protonated and forms a salt with p-toluenesulfonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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